Cas no 802317-12-0 (Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI))

• Product name: Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)
• CAS No: 802317-12-0
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 713530

Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

• Pseudourea,2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)
• Pseudourea, 2-(4-acetyl-3,5-dimethylpyrrol-2-yl)-2-thio- (8CI)

• Inchi： 1S/C9H13N3OS/c1-4-7(6(3)13)5(2)12-8(4)14-9(10)11/h12H,1-3H3,(H3,10,11)
• InChI Key： BDTGNHZWHJPVJI-UHFFFAOYSA-N
• SMILES： N=C(N)SC1=C(C)C(C(C)=O)=C(C)N1

Computed Properties

• Exact Mass: 211.078
• Monoisotopic Mass: 211.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±52.0 °C(Predicted)
• pka: 15.13±0.50(Predicted)